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Compound Name:
carboxylate

Cat. No.: B1290441

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl tetrahydro-2H-pyran-4-carboxylate is a heterocyclic organic compound with the
chemical formula C13H160s. It serves as a crucial intermediate in the synthesis of a variety of
more complex molecules, particularly in the realm of pharmaceutical and fine chemical
development. Its structural features, including the tetrahydropyran ring and the benzyl ester
group, make it a versatile building block in medicinal chemistry. The stable tetrahydropyran
scaffold is a common motif in numerous biologically active natural products and synthetic
drugs, often contributing to improved pharmacokinetic and pharmacodynamic properties.[1]
This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential applications of Benzyl tetrahydro-2H-pyran-4-carboxylate.

Chemical and Physical Properties

A summary of the key quantitative data for Benzyl tetrahydro-2H-pyran-4-carboxylate is
presented in the table below for easy reference and comparison.
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Property Value Source
Chemical Formula C13H1603 [2][3]
Molecular Weight 220.26 g/mol [2][3]
CAS Number 871022-58-1 [2]
Appearance White or off-white solid [1]
Purity >95% [2]
Storage Conditions 2-8°C, dry, sealed [2][3]

Synthesis and Experimental Protocols

The primary method for the synthesis of Benzyl tetrahydro-2H-pyran-4-carboxylate is the
Fischer esterification of tetrahydro-2H-pyran-4-carboxylic acid with benzyl alcohol in the
presence of an acid catalyst. This reaction is a classic and widely used method for the
preparation of esters.[4][5][6][7][8]

Experimental Protocol: Fischer Esterification

Materials:

o Tetrahydro-2H-pyran-4-carboxylic acid

e Benzyl alcohol (in excess, can also serve as the solvent)

e Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH) as a catalyst
¢ Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa) for drying

e Sodium bicarbonate (NaHCO3) solution (saturated)

e Brine (saturated aqueous sodium chloride)

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

¢ Round-bottom flask
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o Reflux condenser
e Separatory funnel
» Rotary evaporator
Procedure:

In a round-bottom flask, combine tetrahydro-2H-pyran-4-carboxylic acid and a molar excess
of benzyl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the
mixture while stirring.

Attach a reflux condenser and heat the reaction mixture to reflux. The reaction progress can
be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

If benzyl alcohol is used in large excess, it can be removed under reduced pressure.
Otherwise, dilute the reaction mixture with an organic solvent like diethyl ether or ethyl
acetate.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain
the crude Benzyl tetrahydro-2H-pyran-4-carboxylate.

The crude product can be further purified by column chromatography on silica gel if
necessary.

A general workflow for the synthesis is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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